Cas no 1289266-93-8 (3-Chloro-1-methyl-1H-indazol-4-amine)

• Product Name: 3-Chloro-1-methyl-1H-indazol-4-amine
• CAS No: 1289266-93-8
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 5558942
• Update Time: 2025-06-11

3-Chloro-1-methyl-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methyl-1H-indazol-4-amine

• Inchi： 1S/C8H8ClN3/c1-12-6-4-2-3-5(10)7(6)8(9)11-12/h2-4H,10H2,1H3
• InChI Key： YEPQFFGLLMNRDM-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(N)=CC=C2)C(Cl)=N1

Additional information on 3-Chloro-1-methyl-1H-indazol-4-amine

Recent Advances in the Study of 3-Chloro-1-methyl-1H-indazol-4-amine (CAS: 1289266-93-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Chloro-1-methyl-1H-indazol-4-amine (CAS: 1289266-93-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

Recent literature has demonstrated that 3-Chloro-1-methyl-1H-indazol-4-amine serves as a versatile building block in the synthesis of indazole-based derivatives, which are known for their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed its use in the development of novel kinase inhibitors, showcasing its role in modulating key signaling pathways involved in cancer progression. The compound's unique structural features, including the chloro and methyl substituents, contribute to its reactivity and selectivity in chemical transformations.

In addition to its synthetic utility, 3-Chloro-1-methyl-1H-indazol-4-amine has been investigated for its direct biological effects. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported its efficacy as a potential anti-inflammatory agent, with mechanistic studies suggesting its ability to inhibit pro-inflammatory cytokines. These findings underscore the compound's dual role as both a synthetic intermediate and a bioactive molecule, making it a valuable target for further drug discovery efforts.

From a methodological perspective, advancements in the synthesis and characterization of 3-Chloro-1-methyl-1H-indazol-4-amine have been notable. A 2024 study in Organic Process Research & Development described an optimized, scalable synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is particularly relevant for industrial applications, where consistent quality and cost-effectiveness are critical.

Looking ahead, the potential applications of 3-Chloro-1-methyl-1H-indazol-4-amine extend beyond its current uses. Emerging research suggests its utility in the design of targeted therapies for neurodegenerative diseases and infectious diseases, leveraging its ability to cross the blood-brain barrier and interact with microbial enzymes. Collaborative efforts between academic and industrial researchers are expected to further explore these avenues, paving the way for innovative therapeutic solutions.

In conclusion, 3-Chloro-1-methyl-1H-indazol-4-amine (CAS: 1289266-93-8) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Its synthetic versatility, combined with its emerging biological activities, positions it as a key player in the development of next-generation therapeutics. Continued research and development efforts will be essential to fully realize its potential and translate these findings into clinical applications.